![molecular formula C10H10BrN3O B1471693 [1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol CAS No. 1513822-88-2](/img/structure/B1471693.png)
[1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol
Overview
Description
The compound “[1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol” is a complex organic molecule. It contains a 1,2,3-triazole ring, which is a type of heterocyclic compound. The triazole ring is attached to a methanol group and a bromo-methylphenyl group .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the 1,2,3-triazole ring and the bromo-methylphenyl group. The bromine atom would likely add significant weight to the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the 1,2,3-triazole ring, which can participate in various reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the bromine atom might increase its density and boiling point .Scientific Research Applications
Organic Synthesis
This compound can serve as an important intermediate for organic synthesis . It can be used in the production of various other compounds, contributing to the diversity and complexity of organic chemistry.
Agrochemical Applications
In the field of agrochemistry, this compound can be used as an intermediate in the synthesis of various agrochemicals . These could include pesticides, herbicides, and other chemicals used in agriculture.
Pharmaceutical Applications
The compound can also be used in the pharmaceutical industry . As an intermediate, it could potentially be used in the synthesis of various drugs and medicinal compounds.
Dyestuff Field
In the dyestuff field, this compound can be used as an intermediate . It could potentially contribute to the production of various dyes and pigments.
Reactions at the Benzylic Position
The compound could potentially be involved in reactions at the benzylic position . These reactions are very important for synthesis problems and could include free radical bromination of alkyl benzenes .
Intermediate for 4-Methylmethcathinone
This compound can also be used as an intermediate for 4-methylmethcathinone . 4-Methylmethcathinone is a synthetic stimulant drug of the amphetamine and cathinone classes.
properties
IUPAC Name |
[1-(4-bromo-2-methylphenyl)triazol-4-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrN3O/c1-7-4-8(11)2-3-10(7)14-5-9(6-15)12-13-14/h2-5,15H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNCGWNYYXNCLDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N2C=C(N=N2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(4-bromo-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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